![molecular formula C16H14N6OS B4420839 6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B4420839.png)
6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as PPTT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound is a member of the thiadiazole family and contains a triazole ring, a pyrazine ring, and a propoxyphenyl group.
Mechanism of Action
The mechanism of action of 6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that it acts by inhibiting various cellular pathways. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It has also been reported to inhibit the NF-κB pathway, which is involved in inflammation and immune response. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis. This compound has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has also been reported to have antimicrobial and antifungal activities. This compound has been shown to inhibit the growth of various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high yields and purity. This compound has been shown to have potent pharmacological properties, which make it an attractive candidate for drug development. However, there are some limitations associated with this compound. It has poor solubility in water, which can limit its bioavailability. This compound has also been reported to have low selectivity for cancer cells, which can lead to off-target effects.
Future Directions
There are several future directions for the research on 6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to optimize the synthesis method for higher yields and purity. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. Further studies are needed to determine the selectivity of this compound for cancer cells and to identify the specific cellular pathways it targets. There is also a need to study the toxicity of this compound and its potential side effects. Overall, the research on this compound has shown promising results and has the potential to lead to the development of novel therapeutic agents.
Scientific Research Applications
6-(4-propoxyphenyl)-3-pyrazin-2-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential pharmacological properties. It has been reported to possess anticancer, antimicrobial, antifungal, and anti-inflammatory activities. Several studies have shown that this compound induces apoptosis in cancer cells by inhibiting the PI3K/Akt/mTOR pathway. It has also been shown to inhibit the growth of various bacterial and fungal strains. This compound has been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
6-(4-propoxyphenyl)-3-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N6OS/c1-2-9-23-12-5-3-11(4-6-12)15-21-22-14(19-20-16(22)24-15)13-10-17-7-8-18-13/h3-8,10H,2,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMGBONBDNDFBMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=NC=CN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N6OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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